Cas no 1621165-22-7 (Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate)
Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate is a chiral morpholine derivative widely utilized as a key intermediate in pharmaceutical synthesis. Its stereospecific (2R,5R) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for producing optically active compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the hydroxymethyl functionality offers versatility for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Its well-defined stereochemistry and robust chemical properties make it a reliable building block for complex organic transformations, ensuring reproducibility in research and industrial applications.
1621165-22-7 structure
Product Name:Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
CAS No:1621165-22-7
MF:C11H21NO4
MW:231.28874373436
CID:5151794
PubChem ID:90317136
Update Time:2025-05-28
Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
- (2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
- SCHEMBL15920678
- N-t-BOC-(2R)-Hydroxymethyl-(5R)-methylmorpholine, AldrichCPR
- MFCD23381159
- 1621165-22-7
- (2R,5R)-tert-Butyl2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
- AT20482
-
- Inchi: 1S/C11H21NO4/c1-8-7-15-9(6-13)5-12(8)10(14)16-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
- InChI Key: QGEFRGPCFOEDNF-RKDXNWHRSA-N
- SMILES: N1(C(OC(C)(C)C)=O)[C@H](C)CO[C@@H](CO)C1
Computed Properties
- Exact Mass: 231.14705815g/mol
- Monoisotopic Mass: 231.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 59Ų
Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603760-100mg |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 98% | 100mg |
¥2604 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603760-250mg |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 98% | 250mg |
¥5096 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603760-1g |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 98% | 1g |
¥10920 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603760-5g |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 98% | 5g |
¥35490 | 2023-04-15 | |
| 1PlusChem | 1P024VJY-100mg |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 97% | 100mg |
$493.00 | 2023-12-20 | |
| 1PlusChem | 1P024VJY-250mg |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 97% | 250mg |
$802.00 | 2023-12-20 | |
| Aaron | AR024VSA-100mg |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 95% | 100mg |
$301.00 | 2025-02-13 | |
| Aaron | AR024VSA-250mg |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 95% | 250mg |
$505.00 | 2025-02-13 | |
| Aaron | AR024VSA-1g |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 95% | 1g |
$1262.00 | 2025-02-13 | |
| Aaron | AR024VSA-5g |
(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate |
1621165-22-7 | 95% | 5g |
$3786.00 | 2023-12-15 |
Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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